Cas no 1323952-12-0 (Tert-butyl 4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate)

• Product name: Tert-butyl 4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate
• CAS No: 1323952-12-0
• MF: C₁₃H₁₉ClN₄O₂
• MW: 298.768561601639
• CID: 2169532
• PubChem ID: 53496798

Tert-butyl 4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate
• SCHEMBL21159159
• tert-Butyl 4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate
• DB-246356
• tert-Butyl4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-(5-chloro-2-pyrimidinyl)-, 1,1-dimethylethyl ester
• AT21365
• 1323952-12-0
• DTXSID901132295

• Inchi： InChI=1S/C13H19ClN4O2/c1-13(2,3)20-12(19)18-6-4-17(5-7-18)11-15-8-10(14)9-16-11/h8-9H,4-7H2,1-3H3
• InChI Key： YLJDBQSKVVKNGY-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCN(CC1)C2=NC=C(C=N2)Cl

Computed Properties

• Exact Mass: 298.1196536Da
• Monoisotopic Mass: 298.1196536Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines